Cas no 213340-66-0 (Benzoic acid,2-amino-6-(methylthio)-, methyl ester)

• Product Name: Benzoic acid,2-amino-6-(methylthio)-, methyl ester
• CAS No: 213340-66-0
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 242551
• Update Time: 2024-01-26

Benzoic acid,2-amino-6-(methylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-amino-6-(methylthio)-, methyl ester
• Benzoic acid, 2-amino-6-(methylthio)-, methyl ester (9CI)
• Benzoic acid, 2-amino-6-(methylthio)-, methyl ester

• Inchi： 1S/C9H11NO2S/c1-12-9(11)8-6(10)4-3-5-7(8)13-2/h3-5H,10H2,1-2H3
• InChI Key： VPXMGWTZXBDLQM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(SC)C=CC=C1N

Computed Properties

• Exact Mass: 197.051
• Monoisotopic Mass: 197.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.6A^2

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 320.9±32.0 °C(Predicted)
• pka: 1.56±0.10(Predicted)